Diglycolic acid-d4

• CAS: 1032504-39-4
• Molecular Formula: C4H6O5
• Molecular Weight: 138.11 g/mol
• InChI: InChI=1S/C4H6O5/c5-3(6)1-9-2-4(7)8/h1-2H2,(H,5,6)(H,7,8)/i1D2,2D2
• InChIKey: QEVGZEDELICMKH-LNLMKGTHSA-N

Diglycolic acid-d4 Properties and Analytical Role

Diglycolic acid-d4 (CAS 1032504-39-4) is a stable isotope-labeled internal standard, specifically the tetradeuterated form of diglycolic acid, where four hydrogen atoms are replaced by deuterium . With a molecular formula of C₄H₂D₄O₅ and a molecular weight of 138.11 g/mol, its primary role is as a mass spectrometry (MS) internal standard, leveraging a predictable M+4 mass shift to enable precise quantification of the non-labeled analyte . Its use is firmly established in the quantitative analysis of diglycolic acid, a key nephrotoxic metabolite of diethylene glycol (DEG), within complex biological matrices using techniques such as LC-MS/MS and GC-MS [1].

Workflow LC-MS/MS or GC-MS quantification of diglycolic acid (DGA)

Selection Deuterated internal standard with M+4 mass shift and high isotopic enrichment

Context Complex biological matrices: urine, serum, cerebrospinal fluid, and tissue homogenates

• [1] Perala, A.W., et al. Quantitation of diethylene glycol and its metabolites by gas chromatography mass spectrometry or ion chromatography mass spectrometry in rat and human biological samples. J Anal Toxicol. 2014 May;38(4):184-93. View Source

Diglycolic acid-d4 Substitution Limitations

Generic substitution in quantitative bioanalysis is a critical failure point. Using non-deuterated diglycolic acid (unlabeled, M=134.09 g/mol) or an inadequately labeled analog leads to compromised method accuracy and precision [1]. The primary mode of failure is the inability to chromatographically resolve the analyte from the internal standard, resulting in ion suppression/enhancement and irreproducible quantitation. The specific M+4 mass shift of diglycolic acid-d4 (exact mass 138.0466 g/mol) ensures baseline mass resolution from the unlabeled analyte (exact mass 134.0215 g/mol), eliminating this cross-talk . A partially deuterated analog (e.g., d₂ or d₃) risks isotopic interference and does not provide the same level of analytical certainty. Furthermore, alternative internal standards, such as structural analogs, do not co-elute identically with diglycolic acid under all chromatographic conditions, failing to correct for matrix effects, which is a fundamental requirement for robust LC-MS/MS method validation per bioanalytical guidelines .

Unlabeled diglycolic acid

Cannot be mass-resolved from analyte; may introduce ion suppression and irreproducible quantitation.

Partially deuterated analog (d₂, d₃)

Risks isotopic interference with analyte M+1/M+2 peaks and may not provide sufficient mass resolution.

Structural analog internal standard

May not co-elute identically under all chromatographic conditions, failing to correct matrix effects.

• [1] PubChem. 2,2'-Oxybis(acetic-2,2-d2 acid). Computed molecular properties. View Source

Diglycolic acid-d4 Procurement Evidence

Validated Internal Standard for Biological Matrices

Diglycolic acid-d4 is explicitly validated as the internal standard for quantifying diglycolic acid (DGA) in human and rat biological samples, including urine, serum, and cerebrospinal fluid. The method by Perala et al. (2014) used stable-isotope-labeled analogs of each analyte, including diglycolic acid-d4, to achieve precise quantitation in these complex matrices [1]. This method development contrasts with alternative IC methods lacking deuterated internal standards, which report lower precision for DGA in chitosan medical devices, with RSDs ranging from 0.28% to 3.3% [2]. The use of the d4 internal standard provides superior matrix effect correction compared to these methods.

Method precision

Method context

Target: ISTD-based LC-MS/MS method for DGA
Comparator: IC method without ISTD (RSD 0.28–3.3%, n=6)

Supports bioanalytical method validation for DGA in biological matrices.

Analyzed in human urine, serum, CSF; rat tissues.

Evidence Dimension	Method Precision (RSD) for Diglycolic Acid Quantification
Target Compound Data	Use of diglycolic acid-d4 as internal standard for GC-MS and IC-MS methods for DGA in biological samples [1].
Comparator Or Baseline	IC method for DGA in chitosan devices without a deuterated internal standard reports RSDs of 0.28%–3.3% (n=6) [2].
Quantified Difference	Method validation using a deuterated internal standard is a cornerstone of bioanalytical method validation for ensuring accuracy and precision across a wide dynamic range. The comparator method's RSD range highlights the inherent variability that a matched internal standard mitigates.
Conditions	Analysis of diglycolic acid in human urine, serum, cerebrospinal fluid; rat blood, urine, kidney, and liver tissues.

Why This Matters

Procurement of diglycolic acid-d4 is essential for replicating validated, regulatory-compliant LC-MS/MS methods for DGA in biological samples, as generic or unlabeled alternatives are not fit for this purpose.

• [1] Perala, A.W., et al. Quantitation of diethylene glycol and its metabolites by gas chromatography mass spectrometry or ion chromatography mass spectrometry in rat and human biological samples. J Anal Toxicol. 2014 May;38(4):184-93. View Source
• [2] XU Kai, et al. IC Determination of Diglycolic Acid in Chitosan Medical Devices. PHYSICAL TESTING AND CHEMICAL ANALYSIS PART B:CHEMICAL ANALYSIS, 2018, 54(11): 1264-1267. View Source

High Isotopic Enrichment and Analytical Sensitivity

Commercially available diglycolic acid-d4 is supplied with a specified isotopic enrichment of 98 atom % D, a critical quality attribute that ensures minimal interference from the unlabeled analyte . This high enrichment, combined with a chemical purity of ≥98% (CP), directly translates to a larger dynamic range and improved limit of detection (LOD) in MS assays. In contrast, using a less enriched internal standard (e.g., 95% purity) would increase the background signal at the analyte's m/z, raising the lower limit of quantitation (LLOQ) and reducing overall method sensitivity.

Isotopic enrichment

Data to verify

98 atom % D

Chemical purity ≥98% (CP)

Supports low-LLOQ method development by reducing background signal.

Requires CoA verification for each lot.

Evidence Dimension	Isotopic Enrichment and Chemical Purity
Target Compound Data	98 atom % D, ≥98% (CP) .
Comparator Or Baseline	Typical lower-grade deuterated standards may have enrichment of ~95 atom % D and lower chemical purity.
Quantified Difference	A 3% higher isotopic enrichment significantly reduces the contribution of the internal standard to the analyte's MS signal, improving signal-to-noise ratio and LOD. The high chemical purity ensures the mass of internal standard weighed corresponds to the active component.
Conditions	Certified product specification from major isotope supplier.

Why This Matters

For laboratories developing sensitive assays for trace-level DGA analysis (e.g., in toxicology or environmental monitoring), the specified high enrichment of diglycolic acid-d4 is a non-negotiable specification for achieving the lowest possible LLOQ.

M+4 Mass Shift and Analyte Resolution

The molecular structure of diglycolic acid-d4, with four deuterium atoms, yields a consistent M+4 mass shift relative to the unlabeled diglycolic acid. The exact mass of diglycolic acid-d4 is 138.04663027 Da, while the unlabeled compound's exact mass is 134.02152329 Da [1]. This 4.025 Da difference ensures complete mass spectrometric resolution, preventing isotopic cross-talk that could occur with a d₂ or d₃ labeled internal standard, which might have overlapping isotopic peaks with the analyte's M+1 or M+2 natural abundance peaks.

Mass shift

Head-to-head

Target: 138.0466 Da (M+4)

Δ = 4.025 Da vs unlabeled 134.0215 Da

Ensures baseline mass resolution, minimizing isotopic interference.

Calculated exact masses.

Evidence Dimension	Exact Mass and Mass Shift
Target Compound Data	Exact Mass: 138.04663027 Da. Mass shift: M+4 [1].
Comparator Or Baseline	Unlabeled Diglycolic Acid. Exact Mass: 134.02152329 Da [1].
Quantified Difference	Exact mass difference of 4.025107 Da.
Conditions	High-resolution mass spectrometry (HRMS) or nominal mass MS.

Why This Matters

This unambiguous mass shift is a fundamental reason to select diglycolic acid-d4 over a d₂ or d₃ analog. It simplifies method development, reduces the risk of quantitative errors, and ensures the method is robust and easily transferable.

• [1] PubChem. 2,2'-Oxybis(acetic-2,2-d2 acid). Computed molecular properties. View Source

Batch-to-Batch Consistency and Regulatory Compliance

Reputable vendors supply diglycolic acid-d4 with comprehensive certificates of analysis (CoA) that verify both chemical purity (≥98% CP) and isotopic enrichment (98 atom % D) on a lot-specific basis . This level of documentation is essential for GLP and GMP environments and provides a verifiable chain of custody that is absent from non-certified or research-grade alternatives. For instance, a procurement decision based solely on a vendor's catalog listing of "95% purity" without a supporting CoA introduces unquantified risk into the analytical workflow, potentially leading to failed method validation or inter-laboratory irreproducibility.

Lot consistency

Data to verify

Certificates of Analysis (CoA) provided per lot.

Supports procurement for validated, reproducible workflows.

Supplier documentation should be reviewed for each lot.

Evidence Dimension	Availability of Certified Lot-Specific Quality Data
Target Compound Data	Certificate of Analysis (CoA) is available for each lot, documenting isotopic purity and chemical assay .
Comparator Or Baseline	Lower-tier suppliers may provide only nominal purity estimates without lot-specific CoAs.
Quantified Difference	The availability of a CoA provides a measurable reduction in the risk of analytical failure due to substandard material.
Conditions	Standard commercial specification and documentation practice.

Why This Matters

In regulated environments (e.g., clinical, pharmaceutical, environmental), the availability of a CoA is a mandatory procurement criterion. Diglycolic acid-d4 from a primary manufacturer with this documentation is the only acceptable choice for long-term, validated use.

Diglycolic acid-d4 Application Scenarios

Toxicological and Forensic DEG Metabolite Quantification

Diglycolic acid-d4 is the definitive internal standard for quantifying its unlabeled counterpart, diglycolic acid (DGA), the primary nephrotoxic metabolite responsible for DEG poisoning. This application is supported by validated methods for DGA in human urine, serum, and cerebrospinal fluid, which are essential for forensic toxicology and clinical investigations following suspected DEG exposure [1]. The high isotopic purity and M+4 mass shift ensure accurate and precise quantitation even in complex post-mortem or clinical matrices, where matrix effects are severe .

Nephrotoxicity Mechanism Research

In preclinical studies investigating DEG-induced kidney injury, diglycolic acid-d4 enables accurate measurement of DGA accumulation in target tissues like kidney and liver. The validated method for rat biological samples, which employs diglycolic acid-d4 as an internal standard, is a cornerstone for toxicokinetic and mechanistic studies [1]. The use of the deuterated standard allows for the precise determination of DGA's concentration-time profile in various tissues, which is critical for understanding the compound's in vivo disposition and establishing dose-response relationships .

High-Sensitivity LC-MS/MS Assay Development

Laboratories developing new or adapting existing LC-MS/MS methods for DGA analysis will find diglycolic acid-d4 to be an essential component. Its defined mass shift and high isotopic enrichment minimize background interference, enabling the development of methods with lower limits of quantitation (LLOQ) [1]. This is particularly important for applications requiring trace-level detection, such as assessing DGA leaching from medical devices or quantifying environmental exposure .

Application

Selection Property

Validation Focus

Forensic toxicology research – DGA in human biological matrices

Co-eluting ISTD with M+4 mass shift

Matrix-effect correction and accuracy in urine, serum, CSF

Nephrotoxicity mechanism studies – DGA in rodent tissues

Validated ISTD for tissue homogenates

Toxicokinetic data accuracy and reproducibility

Low-LLOQ LC-MS/MS method development for trace DGA

High isotopic enrichment and minimal interference

Sensitivity improvement and LLOQ validation

• [1] Perala, A.W., et al. Quantitation of diethylene glycol and its metabolites by gas chromatography mass spectrometry or ion chromatography mass spectrometry in rat and human biological samples. J Anal Toxicol. 2014 May;38(4):184-93. View Source